
Kato Powder vs Kaochlor palatability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Potassium Chlorite

CAS No.: 14314-27-3

Cat. No.: S655170

Get Quote

Palatability and Product Comparison

The table below summarizes the key findings from a 1977 comparative study on the palatability of oral

potassium chloride solutions, which included both Kato Powder and Kaochlor 10% [1].

Product
Name

Form Key Finding Noted Characteristics

Kato Powder
Packets

One of the three highest-scoring
products in "most preferred" group

[1].

Highly flavored; among the most
expensive options [1].

Kaochlor Liquid (10%

solution)

One of the three highest-scoring

products in "most preferred" group
[1].

Highly flavored; among the most

expensive options [1].

Experimental Protocol from the 1977 Study

The data in the table above comes from a specific comparative study. Here are the methodological details for

your assessment:

Objective: To compare the palatability of 20 different commercially available potassium chloride
preparations [1].
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Subjects & Timeline: 152 participants tested the samples between February and April 1975 [1].

Procedure:
Initial Screening: 20 samples were tested, and the nine "most preferred" were identified [1].

Paired Comparison: These nine samples, which included both Kato and Kaochlor, were
divided into 36 possible pairs. Twenty-four volunteers tested six pairs each and chose the

preferred sample in every pair [1].
Outcome: Kato Powder Packets and Kaochlor 10% finished with the highest scores, though the

study noted that the difference between the top three and the rest of the "most preferred" subgroup
was not statistically significant [1].

The following diagram illustrates this experimental workflow:

Study Initiation

Phase 1: Initial Screening

152 participants

Phase 2: Detailed Comparison

9 'most preferred'
products selected

Result: Top-ranked
Products

24 volunteers
assess 36 sample pairs

Click to download full resolution via product page

Clinical and Formulation Context
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Beyond palatability, understanding the clinical pharmacology of these products is crucial. The active

ingredient in both Kato and Kaochlor is Potassium Chloride, an essential electrolyte replenisher used

primarily to treat or prevent hypokalemia (low blood potassium) [2].

Mechanism of Action: Potassium is the principal intracellular cation, vital for maintaining intracellular

tonicity, nerve impulse transmission, muscle contraction (including cardiac muscle), and normal renal
function. These products work by supplementing potassium to restore normal levels [2].

Formulation Considerations: The study suggests that the high palatability of Kato and Kaochlor
was likely due to their being "highly flavored" [1]. It is important to note that Kaochlor 10% is an oral

liquid solution [1], while Kato is specifically a powder for reconstitution [2]. Liquid and powder forms
can offer an administration advantage for patients who have difficulty swallowing pills. Furthermore,

some potassium chloride powders contain a stool softener (docusate sodium) to counteract potential
constipation, which patients should be informed of as it may cause changes in stool consistency or,

rarely, diarrhea [2].

Important Limitations and Considerations for
Professionals

Dated Evidence: The core palatability study was conducted in 1977 [1]. Formulations, excipients,

and flavoring technologies may have changed significantly since then. This data should be
considered historical, and current product-specific information should be sought for modern
applications.
Trade-offs in Selection: The original researchers concluded that product selection must balance

multiple factors. While Kato and Kaochlor were highly palatable, they were also among the most
expensive options. The final choice should therefore consider cost, convenience, palatability, and,
most critically, long-term patient compliance [1].
Lack of Recent Comparisons: The search did not reveal any recent, head-to-head studies

comparing these specific products with modern alternatives, highlighting a potential gap in the current
literature.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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